molecular formula C21H32N2O6 B107790 methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate CAS No. 18658-65-6

methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate

Cat. No. B107790
CAS RN: 18658-65-6
M. Wt: 408.5 g/mol
InChI Key: UXUZVOBQZVYOPJ-IRXDYDNUSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate, also known as MK-677, is a selective agonist of the growth hormone secretagogue receptor. It is a synthetic compound that stimulates the secretion of growth hormone and insulin-like growth factor 1 (IGF-1) in the body. The compound has been extensively studied for its potential therapeutic applications in various fields.

Mechanism Of Action

Methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate works by binding to the growth hormone secretagogue receptor, which is located in the hypothalamus. This binding stimulates the release of growth hormone and IGF-1 from the pituitary gland. The increased levels of growth hormone and IGF-1 in the body lead to an increase in muscle mass, decrease in fat mass, and improvement in bone density.

Biochemical And Physiological Effects

The biochemical and physiological effects of methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate have been extensively studied in both animal and human studies. The compound has been shown to increase muscle mass, decrease fat mass, and improve bone density in both animal and human studies. In addition, methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate has been shown to improve sleep quality and cognitive function in elderly individuals.

Advantages And Limitations For Lab Experiments

Methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory, and it has a high purity and yield. In addition, the compound has a long half-life, which allows for less frequent dosing in animal studies. However, there are also limitations to the use of methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate in lab experiments. The compound is expensive to synthesize, and it has not been extensively studied for its potential toxicity in animal studies.

Future Directions

There are several future directions for the study of methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate. One potential direction is the use of the compound in the treatment of growth hormone deficiency in children and adults. Another potential direction is the use of methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate in the treatment of osteoporosis and sarcopenia in elderly individuals. In addition, the compound may have potential applications in the treatment of other age-related disorders, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand the potential therapeutic applications of this compound.
Conclusion
In conclusion, methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate is a synthetic compound that has been extensively studied for its potential therapeutic applications in various fields. The compound has been shown to increase lean body mass, decrease fat mass, and improve bone density in clinical trials. It has also been studied for its potential use in the treatment of growth hormone deficiency, osteoporosis, and sarcopenia. Further studies are needed to fully understand the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate involves a series of chemical reactions that are carried out under controlled laboratory conditions. The compound is synthesized from readily available starting materials, which are then subjected to several chemical transformations to produce the final product. The synthesis method involves the use of reagents and solvents that are carefully chosen to ensure high yield and purity of the product.

Scientific Research Applications

Methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate has been extensively studied for its potential therapeutic applications in various fields. It has been shown to increase lean body mass, decrease fat mass, and improve bone density in clinical trials. The compound has also been studied for its potential use in the treatment of growth hormone deficiency, osteoporosis, and sarcopenia. In addition, methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate has been shown to improve sleep quality and cognitive function in elderly individuals.

properties

CAS RN

18658-65-6

Product Name

methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate

Molecular Formula

C21H32N2O6

Molecular Weight

408.5 g/mol

IUPAC Name

methyl (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoate

InChI

InChI=1S/C21H32N2O6/c1-13(2)11-16(23-20(27)29-21(3,4)5)18(25)22-17(19(26)28-6)12-14-7-9-15(24)10-8-14/h7-10,13,16-17,24H,11-12H2,1-6H3,(H,22,25)(H,23,27)/t16-,17-/m0/s1

InChI Key

UXUZVOBQZVYOPJ-IRXDYDNUSA-N

Isomeric SMILES

CC(C)C[C@@H](C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)OC)NC(=O)OC(C)(C)C

SMILES

CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)OC)NC(=O)OC(C)(C)C

Canonical SMILES

CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)OC)NC(=O)OC(C)(C)C

synonyms

Boc-L-Leu-L-Tyr-OMe

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.